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Compound of Interest

Compound Name: Carbonyl sulfide

Cat. No.: B1216135 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of hazardous chemicals is paramount. Carbonyl sulfide (COS), a toxic and extremely

flammable gas, requires strict adherence to disposal protocols to ensure the safety of

laboratory personnel and the environment. This guide provides essential, step-by-step

information for the proper disposal of carbonyl sulfide.

Immediate Safety and Hazard Information
Carbonyl sulfide is a colorless gas with a distinct sulfurous odor, though it may be odorless

when very pure.[1][2] It is classified as a toxic, flammable, liquefied gas that can form explosive

mixtures with air.[3] Inhalation of high concentrations can have narcotic effects, and it may

irritate the eyes and skin.[4]

Key Hazards:

Flammability: Extremely flammable gas that may be ignited by heat, sparks, or flames.[5][6]

Toxicity: Toxic if inhaled, with the potential for delayed symptoms.[3]

Pressure Hazard: Contains gas under pressure; may explode if heated.[3]

Frostbite Hazard: Contact with the liquefied gas can cause frostbite.[1][3]

Personal Protective Equipment (PPE)
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When handling carbonyl sulfide, especially during a potential leak or disposal procedure,

appropriate PPE is critical.

Eye Protection: Wear safety glasses when handling cylinders. Vapor-proof goggles and a

face shield should be used during cylinder changeout or when contact with the product is

possible.[3]

Hand Protection: Wear leather safety gloves when handling cylinders.[3]

Respiratory Protection: In case of inadequate ventilation or for emergency response, use a

self-contained breathing apparatus (SCBA) with a full facepiece.[3][7]

Protective Clothing: Wear appropriate chemical-resistant clothing.[7][8] Safety shoes are also

recommended when handling containers.[3]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative data related to the safe

handling of carbonyl sulfide.

Parameter Value Source

ACGIH TLV (TWA) 5 ppm [5]

12.28 mg/m³ [5]

Spill Isolation Distance
At least 100 meters (330 feet)

in all directions
[1][6]

Fire Isolation Distance

1600 meters (1 mile) in all

directions if a tank, rail car, or

tank truck is involved

[1][6]

Step-by-Step Disposal and Spill Procedure
The primary and most crucial step for the disposal of unused or residual carbonyl sulfide is to

return the container to the supplier. Do not attempt to dispose of it yourself.[3]

1. Routine Disposal of Unused Product:
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Ensure the cylinder valve is securely closed.

Properly label the cylinder as containing unused or residual carbonyl sulfide.

Contact your chemical supplier to arrange for the return of the cylinder.

2. In Case of a Leak (Spill):

Evacuate: Immediately evacuate all personnel from the danger area.[3]

Isolate: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions.[6]

Ventilate: If it can be done safely, ventilate the area of the leak to disperse the gas.[1]

Eliminate Ignition Sources: Remove all sources of ignition, such as sparks, open flames, and

hot surfaces.[1][6]

Stop the Leak (If Safe): If the source of the leak is a cylinder and it can be done without risk,

attempt to stop the flow of gas. If the leak cannot be stopped, move the leaking cylinder to a

safe place in the open air and allow it to empty.[1]

Personal Protection: Do not approach the area without a self-contained breathing apparatus

and appropriate protective clothing.[3]

Contact Authorities: It may be necessary to contain and dispose of carbonyl sulfide as a

hazardous waste. Contact your state Department of Environmental Protection (DEP) or your

regional office of the federal Environmental Protection Agency (EPA) for specific

recommendations.[1]

Handling and Storage
Proper handling and storage are essential to prevent accidental releases.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[5][9] Cylinders should be stored upright and firmly secured to prevent them from falling.[5]

Handling: Use only in a well-ventilated area or a closed system.[3] Use explosion-proof

electrical equipment and non-sparking tools.[5] A backflow preventative device should be
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used in piping.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of carbonyl
sulfide.
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Caption: Workflow for Carbonyl Sulfide Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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